2-Hydroxymethylthiophene-5-carboxylic acid ethyl ester

• CAS No.: 1000342-25-5
• Molecular Formula: C8H10O3S
• Molecular Weight: 186.23 g/mol
• IUPAC Name: ethyl 5-(hydroxymethyl)thiophene-2-carboxylate
• InChI: InChI=1S/C8H10O3S/c1-2-11-8(10)7-4-3-6(5-9)12-7/h3-4,9H,2,5H2,1H3
• InChI Key: RRYJRGXPFSRDHI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(S1)CO

Description

2-Hydroxymethylthiophene-5-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C8H10O3S and its molecular weight is 186.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diethyl 2,5-thiophenedicarboxylate (1.14 g, 5 mmol) synthesized in Production Example 71 was dissolved in ethanol, and sodium tetrahydroborate (113 mg, 3 mmol) was added thereto. The mixture was stirred for 3 days at a room temperature. After the completion of the reaction was confirmed by HPLC, water was added to the mixture, and the resulting mixture was concentrated under a reduced pressure. The residue was dissolved in ethyl acetate, washed with water and a saturated sodium chloride aqueous solution, and then dried over anhydrous magnesium sulfate, and the solvent was distilled off. The resulting residue was purified by flash column chromatography (Yamazen Hi-Flash column, silica gel, hexane/ethyl acetate (volume ratio)=3:2) to give the title compound (491 mg, 52.7%) as an oily substance.